2-(2-Bromo-6-cyano-phenylamino)acetamide
Cat. No. B8434743
M. Wt: 254.08 g/mol
InChI Key: DRFJYCKHSJBPCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08664233B2
Procedure details
10.0 g (50.0 mmol) 3-bromo-2-fluorobenzonitrile, 11.1 g (100.0 mmol) glycinamide hydrochloride and 17.3 g (125 mmol) K2CO3 were suspended in 90 ml DMSO and heated at 100° C. for 4 h. Having cooled down to room temperature, the solvent was concentrated and water was added. The resulting precipitate was sucked off and washed with water. 10.8 g (85%) 2-(2-bromo-6-cyano-phenylamino)acetamide was obtained. ESI-MS [m/z]: 254, 256 [M+H]+
Name
glycinamide hydrochloride
Quantity
11.1 g
Type
reactant
Reaction Step Two
Yield
85%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[C:3](F)=[C:4]([CH:7]=[CH:8][CH:9]=1)[C:5]#[N:6].Cl.[NH2:12][CH2:13][C:14]([NH2:16])=[O:15].C([O-])([O-])=O.[K+].[K+]>CS(C)=O>[Br:1][C:2]1[CH:9]=[CH:8][CH:7]=[C:4]([C:5]#[N:6])[C:3]=1[NH:12][CH2:13][C:14]([NH2:16])=[O:15] |f:1.2,3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C(=C(C#N)C=CC1)F
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Step Two
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Name
|
glycinamide hydrochloride
|
|
Quantity
|
11.1 g
|
|
Type
|
reactant
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Smiles
|
Cl.NCC(=O)N
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Step Three
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Name
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|
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Quantity
|
17.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Step Four
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Name
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|
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Quantity
|
90 mL
|
|
Type
|
solvent
|
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Smiles
|
CS(=O)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
100 °C
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
Having cooled down to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the solvent was concentrated
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ADDITION
|
Type
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ADDITION
|
|
Details
|
water was added
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WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C(=CC=C1)C#N)NCC(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.8 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 85% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
